Cas no 143601-11-0 (b-D-Glucopyranoside,2,4,6-trichloro-3-methoxy-5-methylphenyl 6-O-b-D-xylopyranosyl-)

b-D-Glucopyranoside,2,4,6-trichloro-3-methoxy-5-methylphenyl 6-O-b-D-xylopyranosyl- structure
143601-11-0 structure
Product Name:b-D-Glucopyranoside,2,4,6-trichloro-3-methoxy-5-methylphenyl 6-O-b-D-xylopyranosyl-
CAS No:143601-11-0
MF:C19H25Cl3O11
MW:535.754204511642
CID:142399
PubChem ID:132568
Update Time:2025-04-19

b-D-Glucopyranoside,2,4,6-trichloro-3-methoxy-5-methylphenyl 6-O-b-D-xylopyranosyl- Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,2,4,6-trichloro-3-methoxy-5-methylphenyl 6-O-b-D-xylopyranosyl-
    • (2S,3R,4S,5S,6R)-2-(2,4,6-trichloro-3-methoxy-5-methylphenoxy)-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxane-3,4,5-triol
    • 2,4,6-trichloro-3-methoxy-5-methylphenyl 6-O-beta-D-ribopyranosyl-beta-D-allopyranoside
    • 2,4,6-Trichloro-3-methyl-5-methoxyphenol-O-beta-D-xylopyranosyl(1-6)-beta-D-glucopyranoside
    • beta-D-Glucopyranoside, 2,4,6-trichloro-3-methoxy-5-methylphenyl 6-O-beta-D-xylopyranosyl-
    • beta-D-Glucopyranoside, 2,4,6-trichloro-3-methoxy-5-methylphenyl-6-O-beta-D-xylopyranosyl-
    • Curculigin C
    • Curculigine C
    • 143601-11-0
    • DTXSID40162479
    • Inchi: 1S/C19H25Cl3O11/c1-5-8(20)16(29-2)10(22)17(9(5)21)33-19-15(28)13(26)12(25)7(32-19)4-31-18-14(27)11(24)6(23)3-30-18/h6-7,11-15,18-19,23-28H,3-4H2,1-2H3/t6-,7-,11+,12-,13+,14-,15-,18+,19+/m1/s1
    • InChI Key: KGGBAMINDPCFIK-CWADMIAUSA-N
    • SMILES: ClC1C(C)=C(C(=C(C=1O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]2[C@@H]([C@H]([C@@H](CO2)O)O)O)O1)O)O)O)Cl)OC)Cl

Computed Properties

  • Exact Mass: 534.046245g/mol
  • Monoisotopic Mass: 534.046245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 636
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.1
  • Topological Polar Surface Area: 168Ų
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